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Compound of Interest

Compound Name: BG14

Cat. No.: B15591132 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Application, and Disposal of the Photochromic Histone Deacetylase Inhibitor BG14.

This document provides crucial safety protocols, operational guidance, and disposal plans for

the handling of BG14 (CAS No. 1628784-50-8), a chemical probe utilized for the chemo-optical

modulation of epigenetically regulated transcription. BG14 functions as a photochromic

inhibitor of human histone deacetylases (HDACs), enabling high-resolution optical control of

epigenetic mechanisms.[1][2] Adherence to these guidelines is essential for ensuring laboratory

safety and the integrity of experimental outcomes.

Personal Protective Equipment and Safety
Precautions
While a specific Safety Data Sheet (SDS) for BG14 is not publicly available, the following

personal protective equipment (PPE) and safety measures are mandated based on the general

handling procedures for potent, biologically active small molecules and histone deacetylase

inhibitors.

Recommended Personal Protective Equipment:

Eye Protection: Chemical safety goggles or a face shield should be worn at all times when

handling BG14 in solid or solution form.
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Hand Protection: Nitrile gloves are required. Gloves should be inspected before use and

changed frequently, especially after direct contact with the compound.

Respiratory Protection: A NIOSH-approved respirator is recommended, particularly when

handling the solid compound or when there is a risk of aerosolization.

Body Protection: A laboratory coat is mandatory. For larger quantities or in case of potential

spills, additional protective clothing may be necessary.

General Safety Precautions:

Work with BG14 should be conducted in a well-ventilated area, preferably within a chemical

fume hood.

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

A designated area for handling BG14 should be established to prevent cross-contamination.

Emergency eyewash stations and safety showers must be readily accessible.

Quantitative Data Summary
Due to the absence of a publicly available, comprehensive Safety Data Sheet for BG14,

specific quantitative data regarding toxicity, physical properties, and exposure limits are not

available. The following table reflects this lack of specific data and underscores the importance

of handling BG14 with a high degree of caution, treating it as a compound of unknown toxicity.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15591132?utm_src=pdf-body
https://www.benchchem.com/product/b15591132?utm_src=pdf-body
https://www.benchchem.com/product/b15591132?utm_src=pdf-body
https://www.benchchem.com/product/b15591132?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

CAS Number 1628784-50-8

Molecular Formula Not explicitly found in search results.

Molecular Weight Not explicitly found in search results.

LD50 (Oral, Rat) Data not available.

Permissible Exposure Limit (PEL) Not established.

Flash Point Data not available.

Experimental Protocol: Light-Controlled HDAC
Inhibition in Cell Culture
The following is a generalized protocol for utilizing BG14 to achieve light-controlled inhibition of

histone deacetylases in a cell culture setting, based on the methodology described by Reis S.

A., et al. in Nature Chemical Biology (2016).[1]

Materials:

BG14 stock solution (e.g., 10 mM in DMSO)

Cell culture medium appropriate for the cell line of interest

Multi-well cell culture plates

Light source capable of emitting at the activation wavelength of BG14 (e.g., 470 nm LED

array)[3]

Standard cell culture incubator

Reagents for downstream analysis (e.g., cell lysis buffer, antibodies for western blotting,

reagents for qPCR)

Procedure:
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Cell Seeding: Plate cells at the desired density in multi-well plates and allow them to adhere

and grow overnight in a standard cell culture incubator.

Compound Preparation: Prepare working solutions of BG14 by diluting the stock solution in

cell culture medium to the desired final concentrations. Protect solutions from light to

maintain the inactive trans-isomer state.

Treatment: Remove the old medium from the cells and add the medium containing the

desired concentration of BG14. Include appropriate controls, such as vehicle-only (DMSO)

treated cells and cells treated with BG14 but kept in the dark.

Photoactivation: Expose the cells to the light source (e.g., 470 nm) for the desired duration

and intensity to convert BG14 to its active cis-isomer. The specific light exposure parameters

will need to be optimized for the experimental setup and desired level of HDAC inhibition.

Incubation: Return the plates to the incubator for the desired experimental duration.

Downstream Analysis: Following incubation, harvest the cells for analysis. This may include:

Western Blotting: To assess changes in histone acetylation levels (e.g., acetyl-H3, acetyl-

H4) or the expression of HDAC target proteins.

Quantitative PCR (qPCR): To measure changes in the expression of genes regulated by

HDACs.

Cell Viability Assays: To determine the cytotoxic effects of light-activated BG14.

Mechanism of Action: A Visual Representation
The following diagram illustrates the mechanism of BG14 as a photochromic inhibitor of histone

deacetylases.
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Mechanism of BG14 Action

BG14 Isomers
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Caption: Light-activated BG14 inhibits HDACs, altering gene expression.

Operational and Disposal Plans
Handling and Storage:

BG14 should be stored in a cool, dark, and dry place.

Solutions of BG14 should be protected from light to prevent unintentional isomerization.

All containers holding BG14 should be clearly labeled.

Spill Management:

In case of a spill, evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

For small spills of solid material, carefully sweep up the material and place it in a sealed

container for disposal. Avoid generating dust.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

Clean the spill area thoroughly with a suitable detergent and water.
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Disposal:

All waste materials containing BG14, including contaminated labware, gloves, and absorbent

materials, must be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of BG14 down the drain or in the regular trash.

Consult with your institution's environmental health and safety (EHS) department for specific

disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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